Cas no 1521667-21-9 (3,4-dihydro-1H-2-benzopyran-6-carboximidamide)

• Product Name: 3,4-dihydro-1H-2-benzopyran-6-carboximidamide
• CAS No: 1521667-21-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6451921
• PubChem ID: 83677347
• Update Time: 2025-10-30

3,4-dihydro-1H-2-benzopyran-6-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1H-2-benzopyran-6-carboximidamide
• EN300-1752808
• 1521667-21-9

• Inchi： 1S/C10H12N2O/c11-10(12)8-1-2-9-6-13-4-3-7(9)5-8/h1-2,5H,3-4,6H2,(H3,11,12)
• InChI Key： YMQCHQNSYSJWER-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(C(=N)N)=CC=2CC1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1Ų

Additional information on 3,4-dihydro-1H-2-benzopyran-6-carboximidamide

3,4-Dihydro-1H-2-Benzopyran-6-Carboximidamide (CAS No. 1521667-21-9): A Comprehensive Overview

3,4-Dihydro-1H-2-benzopyran-6-carboximidamide, identified by the CAS registry number 1521667-21-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are fused bicyclic structures comprising a benzene ring and a pyran ring. The presence of the carboximidamide group at the 6-position introduces unique functional characteristics, making it a subject of extensive research in recent years.

The structure of 3,4-dihydro-1H-2-benzopyran is characterized by a partially saturated pyran ring, which contributes to its stability and reactivity. The carboximidamide moiety further enhances its potential for various applications, particularly in drug design and material science. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, owing to its ability to undergo diverse chemical transformations.

In terms of synthesis, 3,4-dihydro-1H-2-benzopyran derivatives can be prepared through various routes, including cyclization reactions and nucleophilic substitutions. The introduction of the carboximidamide group typically involves amidation or imidation reactions, which can be optimized to achieve high yields and purity. Researchers have explored green chemistry approaches to synthesize this compound, emphasizing sustainability and environmental friendliness.

The pharmacological properties of 3,4-dihydro-1H-2-benzopyran-based compounds have been a focal point in recent studies. Preclinical data suggest that these compounds exhibit potential anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic applications. Additionally, their ability to modulate cellular signaling pathways has been investigated, paving the way for their use in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

From a materials science perspective, 3,4-dihydro-1H-2-benzopyran derivatives have shown promise as building blocks for advanced materials. Their structural versatility allows for the creation of polymers with tailored mechanical and electronic properties. Recent advancements in polymer chemistry have leveraged these compounds to develop high-performance materials for use in electronics and biomedical devices.

In conclusion, 3,4-dihydro-1H-2-benzopyran-6-carboximidamide (CAS No. 1521667-21-9) stands out as a multifaceted compound with applications spanning drug discovery and materials development. Its unique chemical structure and reactivity continue to drive innovative research across multiple disciplines. As scientific understanding deepens, this compound is poised to play an increasingly important role in advancing both medicinal and industrial frontiers.